5-chloro-N-(1-(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-2-methoxy-N-methylbenzenesulfonamide

• IUPAC Name: 5-chloro-N-[1-(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-2-methoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C19H21ClN6O3S/c1-24(30(27,28)16-9-13(20)5-6-15(16)29-2)14-10-25(11-14)18-8-7-17-21-22-19(12-3-4-12)26(17)23-18/h5-9,12,14H,3-4,10-11H2,1-2H3
• InChI Key: IKQRRPPRINUPFG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C(=NN=C3C4CC4)C=C2)S(=O)(=O)C5=C(C=CC(=C5)Cl)OC
• Molecular Formula: C19H21ClN6O3S
• Molecular Weight: 448.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a triazolo[4,3-b]pyridazine ring, a sulfonamide group, and a methoxy group. These groups are common in many pharmaceuticals and could potentially contribute to various biological activities.

Molecular Structure Analysis

The molecule likely has a complex three-dimensional structure due to the presence of multiple ring systems. The triazolo[4,3-b]pyridazine ring, in particular, is a heterocyclic compound that can form specific interactions with different target receptors.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the sulfonamide group might undergo hydrolysis, and the triazolo[4,3-b]pyridazine ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and functional groups. For instance, the presence of the sulfonamide and methoxy groups might increase its solubility in polar solvents.

Scientific Research Applications

Anticancer Activity

• Researchers have explored the potential of this compound as an anticancer agent. .
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Antimicrobial Properties

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Analgesic and Anti-Inflammatory Effects

• Some studies suggest that this compound may have analgesic (pain-relieving) and anti-inflammatory properties. .

Enzyme Inhibition

• This compound may act as an enzyme inhibitor. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures have shown diverse pharmacological activities, such as anticancer, antimicrobial, and anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activities. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could focus on elucidating the compound’s biological activities and mechanism of action, as well as optimizing its synthesis process. The compound’s structure could also be modified to improve its pharmacological properties.